![molecular formula C20H19N3O2 B5766265 2-methyl-4-[4-(1-pyrrolidinylcarbonyl)phenyl]-1(2H)-phthalazinone](/img/structure/B5766265.png)
2-methyl-4-[4-(1-pyrrolidinylcarbonyl)phenyl]-1(2H)-phthalazinone
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Overview
Description
2-methyl-4-[4-(1-pyrrolidinylcarbonyl)phenyl]-1(2H)-phthalazinone, also known as PTC-209, is a small molecule inhibitor that has been shown to have anti-tumor properties. It was first synthesized by the pharmaceutical company PTC Therapeutics and has since been the subject of numerous scientific studies.
Mechanism of Action
2-methyl-4-[4-(1-pyrrolidinylcarbonyl)phenyl]-1(2H)-phthalazinone works by binding to the BMI-1 protein and inhibiting its activity. This leads to decreased proliferation and increased apoptosis of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have anti-tumor effects in vitro and in vivo. It has also been shown to inhibit the self-renewal of cancer stem cells, which are thought to be responsible for tumor initiation and maintenance.
Advantages and Limitations for Lab Experiments
One advantage of 2-methyl-4-[4-(1-pyrrolidinylcarbonyl)phenyl]-1(2H)-phthalazinone is that it has been shown to have a low toxicity profile in animal studies. However, one limitation is that it has poor solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for research on 2-methyl-4-[4-(1-pyrrolidinylcarbonyl)phenyl]-1(2H)-phthalazinone. One area of interest is the development of more potent and selective BMI-1 inhibitors. Another area of interest is the use of this compound in combination with other anti-tumor agents to increase its efficacy. Additionally, further studies are needed to determine the optimal dosing and administration schedule for this compound in clinical trials.
Synthesis Methods
The synthesis method for 2-methyl-4-[4-(1-pyrrolidinylcarbonyl)phenyl]-1(2H)-phthalazinone involves several steps. The starting material is 4-nitrophenylhydrazine, which is reacted with 4-(1-pyrrolidinylcarbonyl)benzaldehyde to form an intermediate. This intermediate is then reacted with 2-methyl-4-chlorophthalic anhydride to yield the final product, this compound.
Scientific Research Applications
2-methyl-4-[4-(1-pyrrolidinylcarbonyl)phenyl]-1(2H)-phthalazinone has been the subject of numerous scientific studies due to its potential as an anti-tumor agent. It has been shown to inhibit the activity of BMI-1, a protein that is overexpressed in many types of cancer. Inhibition of BMI-1 leads to decreased proliferation and increased apoptosis of cancer cells.
properties
IUPAC Name |
2-methyl-4-[4-(pyrrolidine-1-carbonyl)phenyl]phthalazin-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N3O2/c1-22-20(25)17-7-3-2-6-16(17)18(21-22)14-8-10-15(11-9-14)19(24)23-12-4-5-13-23/h2-3,6-11H,4-5,12-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JJLAEZXAZNOFGR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C2=CC=CC=C2C(=N1)C3=CC=C(C=C3)C(=O)N4CCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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